Cas no 67746-25-2 (butyl (methylthio)acetate)

• Product Name: butyl (methylthio)acetate
• CAS No: 67746-25-2
• MF: C₇H₁₄O₂S
• MW: 162.249861240387
• CID: 966838
• PubChem ID: 105572
• Update Time: 2025-04-19

butyl (methylthio)acetate Chemical and Physical Properties

Names and Identifiers

• butyl (methylthio)acetate
• Acetic acid, (methylthio)-, butyl ester
• Acetic acid, 2-(methylthio)-, butyl ester
• butyl (methylsulfanyl)acetate
• n-Butyl 2-methylthioacetate
• (Methylthio)acetic acid butyl ester
• BUTYL 2-(METHYLSULFANYL)ACETATE
• butyl 2-methylsulfanylacetate
• SCHEMBL12056720
• DTXSID5070577
• CHEBI:156077
• NS00036171
• EINECS 266-987-7
• AKOS009165286
• 67746-25-2
• QN58WY5942
• Butyl 2-(methylthio)acetate
• QXJSYAFLDDZIQI-UHFFFAOYSA-N

• Inchi： 1S/C7H14O2S/c1-3-4-5-9-7(8)6-10-2/h3-6H2,1-2H3
• InChI Key： QXJSYAFLDDZIQI-UHFFFAOYSA-N
• SMILES： S(C)CC(=O)OCCCC

Computed Properties

• Exact Mass: 162.07152
• Monoisotopic Mass: 162.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 93.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.6A^2
• XLogP3: 2

Experimental Properties

• Density: 1.004
• Boiling Point: 204.1°C at 760 mmHg
• Flash Point: 79.1°C
• Refractive Index: 1.46
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters